toxicological profile of phoxim in mammals
toxicological profile of phoxim in mammals
An In-depth Technical Guide on the Toxicological Profile of Phoxim (B1677734) in Mammals
Executive Summary
Mechanism of Action
The primary insecticidal and toxicological activity of phoxim is mediated through the inhibition of acetylcholinesterase (AChE) in the nervous system.[4][5] Phoxim itself is a weak inhibitor, but it is metabolically activated in vivo to its oxygen analogue, phoxim-oxon (PO-phoxim), which is a potent, irreversible inhibitor of AChE.[1][2]
AChE is responsible for hydrolyzing the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft, terminating the nerve signal. By irreversibly binding to and inhibiting AChE, PO-phoxim leads to an accumulation of ACh at cholinergic synapses and neuromuscular junctions.[3] This results in excessive and prolonged stimulation of cholinergic receptors, leading to a state of hyperexcitation, paralysis, and ultimately, death in insects.[3][6] In mammals, this overstimulation manifests as a cholinergic crisis, with symptoms including spasms, trembling, salivation, and diarrhea.[5][7]
Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)
2.1 Absorption Following oral administration, phoxim is rapidly and almost completely absorbed from the gastrointestinal tract in rats and pigs.[1][8] In rats given an oral dose of 10 mg/kg body weight (bw), peak plasma levels were observed within 30 minutes.[1][8] In pigs receiving a 5 mg/kg bw oral dose, peak plasma levels were reached within two hours.[1][8] Dermal absorption is significantly lower; a study in pigs showed a dermal bioavailability of only 1.2% to 2.9% after a pour-on treatment.[1][8]
2.2 Distribution Once absorbed, phoxim is quickly distributed throughout the tissues and organs.[1] The highest concentrations are typically found in the fat, kidneys, and liver in both rats and pigs.[1][8]
2.3 Metabolism Phoxim undergoes extensive metabolism in mammals, primarily through hydrolysis of the phosphor ester bond and de-alkylation.[1][9] Key degradation steps produce cyanobenzaldoxime and desethyl phoxim.[1] Cyanobenzaldoxime is then detoxified via conjugation with glucuronic or sulfuric acid or is further metabolized to hippuric acid (in rats and pigs) or benzonitrile (B105546) (in rabbits).[1][9] The highly potent oxo-analogue (PO-phoxim) is not typically identified as a stable metabolite in mammals, suggesting it is a short-lived intermediate.[1]
2.4 Excretion Phoxim and its metabolites are rapidly eliminated from the body.[1] In rats, over 80% of an orally administered dose is excreted in the urine, with a smaller fraction (less than 12.5%) eliminated in the feces within ten days.[1][9]
Acute Toxicity
Phoxim exhibits a range of acute toxicity depending on the species and route of administration, from moderately toxic in chickens to slightly toxic in rats and mice.[1][5] Clinical signs of acute toxicity at high doses are characteristic of cholinesterase inhibition, including spasms, trembling, diarrhea, and in rats, red tears.[5][7]
Table 1: Acute Toxicity of Phoxim in Various Mammalian Species
| Species | Sex | Route | LD50 (mg/kg bw) | Reference |
|---|---|---|---|---|
| Rat | Male | Oral | 2000 - 10000 | [2][5] |
| Rat | Female | Oral | 1400 - 10000 | [2][5] |
| Rat | - | Dermal | 1100 - >5000 | [3][10] |
| Rat | - | Inhalation (4h) | LC50: 4.0 mg/L | [10] |
| Mouse | Male | Oral | 1200 - 2700 | [2][5] |
| Mouse | Female | Oral | 1800 - 4000 | [2][5] |
| Guinea Pig | Female | Oral | 250 - 560 | [1][5] |
| Rabbit | - | Oral | 250 - 570 | [1][3] |
| Cat | - | Oral | 250 - 500 | [1][3] |
| Dog | - | Oral | 250 - >1126 | [1][3] |
| Chicken | - | Oral | 19.6 - 40 |[1][2] |
Sub-chronic and Chronic Toxicity
Repeated oral exposure to phoxim has been studied in several mammalian species. The primary effects observed are related to cholinesterase inhibition, with effects on the liver and adrenal glands noted at higher doses.[1][2][5]
Table 2: No-Observed-Adverse-Effect-Level (NOAEL) from Sub-chronic and Chronic Oral Toxicity Studies
| Species | Duration | NOAEL (mg/kg bw/day) | LOAEL (mg/kg bw/day) | Key Effects at LOAEL | Reference |
|---|---|---|---|---|---|
| Rat | 3 months | 1.2 | 4 | Inhibition of erythrocyte cholinesterase activity. | [1][2] |
| Rat | 2 years | 0.8 | 4 | Changes in adrenal weights. | [2][5] |
| Mouse | 2 years | 2.4 | 67 | Increased plasma cholesterol; inhibition of brain cholinesterase activity. | [2][5] |
| Dog | 3 months | 0.25 | 1.25 | Cholinergic poisoning signs; inhibition of plasma and erythrocyte cholinesterase. | [1][5] |
| Dog | 2 years | 0.38 | 18.75 | Liver damage; inhibition of brain cholinesterase activity. |[1][2][11] |
Experimental Protocol Example: 2-Year Chronic Dog Study
A pivotal long-term study was conducted in Beagle dogs to assess chronic toxicity and establish a reliable NOAEL.[11]
-
Test System: Beagle dogs (4 per sex per group).
-
Administration: Phoxim was administered via the diet.
-
Dosage: Groups were fed diets containing phoxim at concentrations of 0, 0.3/0.1, 15, or 750 mg/kg feed, equivalent to doses of 0, 0.0075/0.0025, 0.38, or 19 mg/kg bw/day. The dose for the low-dose females was reduced mid-study.[11]
-
Duration: 104 weeks (2 years).[11]
-
Endpoints Evaluated: Clinical signs, body weight, food consumption, hematology, clinical chemistry (including plasma, erythrocyte, and brain cholinesterase activity), urinalysis, organ weights, and gross and microscopic pathology.[5][11]
-
Results: The NOAEL was established at 15 mg/kg feed (equivalent to 0.38 mg/kg bw/day) based on the inhibition of brain cholinesterase activity and liver effects (increased liver weight, altered enzyme levels, and hepatocyte changes) observed at the highest dose.[1][11]
Genotoxicity
Phoxim has been evaluated in a comprehensive battery of in vitro and in vivo genotoxicity assays.[1] A positive result was noted in an in vitro chromosomal aberration test in human lymphocytes at a cytotoxic dose, but this was not replicated in the presence of metabolic activation.[1] All other in vitro tests and, more importantly, in vivo tests were negative.[1] The overall weight of evidence indicates that phoxim is not genotoxic in vivo.[1][2]
Table 3: Summary of Genotoxicity Studies for Phoxim
| Test System | Assay Type | Result | Reference |
|---|---|---|---|
| Salmonella typhimurium (Ames test) | Gene Mutation (in vitro) | Negative | [1] |
| Yeast | Gene Mutation (in vitro) | Negative | [1] |
| Human Lymphocytes | Chromosomal Aberration (in vitro) | Positive (at cytotoxic dose without S9 mix) | [1] |
| Mouse | Micronucleus Test (in vivo) | Negative | [1] |
| Mouse | Dominant Lethal Test (in vivo) | Negative | [1] |
| Rat Spermatocytes | Chromosomal Aberration (in vivo) | Positive (increased aberrations) | [12] |
| Rat Bone Marrow | Micronucleus Assay (in vivo) | Positive (clastogenic effect) |[12] |
Note: While most regulatory summaries conclude a lack of in vivo genotoxicity[1][2], some individual studies have reported positive findings in rats[12].
Carcinogenicity
Long-term carcinogenicity studies have been conducted in both mice and rats. In a 2-year study, B6C3F1 mice were fed diets containing up to 450 mg/kg feed.[1] The only treatment-related effects were increased body weights in females and cholinesterase inhibition at the highest doses.[1] There was no evidence of a carcinogenic effect.[1][2] Similarly, a 2-year study in Wistar rats at dietary concentrations up to 375 mg/kg feed showed no difference in tumor incidence between control and treated groups.[2][5] Based on these studies, phoxim is not considered to be carcinogenic in mammals.[1][2]
Reproductive and Developmental Toxicity
Phoxim has been assessed for its potential to cause reproductive and developmental toxicity. The available data suggest that phoxim is not a reproductive or developmental toxicant at dose levels that are not toxic to the mother.[1][2]
Table 4: Summary of Reproductive and Developmental Toxicity Studies
| Species | Study Type | NOAEL (mg/kg bw/day) | LOAEL (mg/kg bw/day) | Key Effects at LOAEL | Reference |
|---|---|---|---|---|---|
| Rat | 3-Generation Reproduction | 3.75 | 18.75 | Reduced lactation index in the F3b generation. | [1] |
| Rat | Developmental (Teratogenicity) | Maternal: 100Developmental: >300 | Maternal: 300Developmental: - | Decreased maternal body weight gain. No effects on embryos or fetuses. | [1] |
| Rabbit | Developmental (Teratogenicity) | Maternal: 36Developmental: 36 | Maternal: 72Developmental: 72 | Maternal toxicity (clinical signs, reduced weight gain). Increased embryo resorption and reduced fetal weight. |[1] |
Experimental Protocol Example: Developmental Toxicity Study (Rabbit)
-
Test System: Rabbits.
-
Administration: Oral gavage.
-
Dosage: 0, 12, 36, or 72 mg/kg bw/day.[1]
-
Duration: Gestation days 6 to 18.[1]
-
Endpoints Evaluated: Maternal toxicity (clinical signs, body weight, food consumption), and embryo-fetal parameters (number of implantations, resorptions, live/dead fetuses, fetal weight, and external, visceral, and skeletal examinations for malformations).[1]
-
Results: The highest dose of 72 mg/kg bw/day was toxic to the dams and also resulted in embryotoxic effects (increased resorptions) and fetotoxicity (reduced fetal weight). No malformations were observed. The NOAEL for both maternal and developmental toxicity was established at 36 mg/kg bw/day.[1]
Neurotoxicity
The primary neurotoxic effect of phoxim is the acute cholinergic toxicity resulting from AChE inhibition.[2] Studies have also been conducted to assess the potential for organophosphate-induced delayed neurotoxicity (OPIDN). In a study where hens were treated orally with phoxim at 50 mg/kg bw, acute cholinergic signs were observed but disappeared within a few days.[1][5] Importantly, at the end of the 42-day observation period, there was no evidence of paralysis or histopathological changes in the nervous system indicative of delayed neurotoxicity.[1][5]
Irritation and Sensitization
In studies using rabbits, phoxim was found to be only slightly irritating to the skin and eyes.[1][7] A maximization test in guinea pigs indicated that phoxim is a moderate skin sensitizer.[1]
Safety Benchmarks
Regulatory bodies have established safety benchmarks to protect human health. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) established an Acceptable Daily Intake (ADI) for phoxim.
-
Acceptable Daily Intake (ADI): 0-4 µg/kg bw (0.004 mg/kg bw).[2][11]
-
Basis: This ADI is based on the NOAEL of 0.38 mg/kg bw/day from the 2-year dog study, with the application of a 100-fold safety factor.[2][11] The critical effects for this NOAEL were liver toxicity and inhibition of brain acetylcholinesterase activity.[11]
References
- 1. ema.europa.eu [ema.europa.eu]
- 2. benchchem.com [benchchem.com]
- 3. parasitipedia.net [parasitipedia.net]
- 4. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
- 5. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
- 6. researchgate.net [researchgate.net]
- 7. 598. Phoxim (Pesticide residues in food: 1982 evaluations) [inchem.org]
- 8. benchchem.com [benchchem.com]
- 9. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
- 10. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
- 11. WHO | JECFA [apps.who.int]
- 12. animalhealth.ahri.gov.eg [animalhealth.ahri.gov.eg]
